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Compound of Interest

Compound Name: 1-Methyl-2-pyrrolidineethanol

Cat. No.: B046732

In-Depth Technical Guide: 1-Methyl-2-
pyrrolidineethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methyl-2-pyrrolidineethanol is a heterocyclic compound featuring a pyrrolidine ring
substituted with a methyl group at the nitrogen atom and an ethanol group at the second
carbon. It is a colorless to pale yellow liquid with a mild odor.[1] This compound is recognized
for its role as a key intermediate in the synthesis of various pharmaceuticals, most notably as a
precursor to the antihistamine Clemastine. It is also known as Clemastine Impurity 4 in
pharmacopeial contexts. Beyond its pharmaceutical applications, it finds use as a solvent and
stabilizer in various chemical formulations.[2]

Molecular Structure and Formula

The molecular structure of 1-Methyl-2-pyrrolidineethanol is characterized by a five-
membered saturated pyrrolidine ring. A methyl group is attached to the nitrogen atom (position
1), and a 2-hydroxyethyl group is attached to the carbon atom at position 2.

Molecular Formula: C7H1sNOJ[3][4]

IUPAC Name: 2-(1-methylpyrrolidin-2-yl)ethanol[4]
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CAS Number: 67004-64-2[3][4]
Canonical SMILES: CN1CCCC1CCO[4]
InChl Key: FYVMBPXFPFAECB-UHFFFAOYSA-N[4]

Physicochemical Properties

A summary of the key physicochemical properties of 1-Methyl-2-pyrrolidineethanol is
presented in the table below for easy reference and comparison.

Property Value Reference
Molecular Weight 129.20 g/mol [4]
Appearance Clear yellow to brownish liquid [3]

Boiling Point 110-112 °C at 14 mmHg [3]

Density 0.951 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.4713 [3]

Flash Point 84 °C (closed cup)

Water Solubility Miscible [1]

pKa (Predicted) 15.03+0.10 [1]

Synthesis and Experimental Protocols

The synthesis of 1-Methyl-2-pyrrolidineethanol has been approached through various
methods. A general and widely referenced method involves the reduction of a pyrrolidine-2-
acetate derivative.

Experimental Protocol: Reduction of Methyl 1-
methylpyrrolidine-2-acetate

This protocol describes the synthesis of 1-Methyl-2-pyrrolidineethanol via the reduction of
methyl 1-methylpyrrolidine-2-acetate using sodium borohydride.[3]
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Materials:

Methyl 1-methylpyrrolidine-2-acetate (5.0 g)
Methanol (50 mL)

Sodium borohydride (NaBHa4) (2.0 g)

Ethyl acetate (50 mL)

Water (50 mL)

Saturated saline solution

Anhydrous sodium sulfate

Procedure:

In a round-bottomed flask, dissolve 5.0 g of methyl 1-methylpyrrolidine-2-acetate in 50 mL of
methanol.[3]

Slowly add 2.0 g of sodium borohydride to the solution.[3]
Heat the reaction mixture to reflux and maintain for 12 hours.[3]

After the reaction is complete, remove the methanol by rotary evaporation under reduced
pressure.[3]

To the resulting residue, add 50 mL of ethyl acetate and 50 mL of water.[3]

Transfer the mixture to a separatory funnel, shake vigorously, and allow the layers to
separate.[3]

Collect the organic layer and wash it with saturated saline solution.[3]
Dry the organic layer over anhydrous sodium sulfate.[3]

Filter to remove the desiccant and concentrate the organic solvent under reduced pressure
to yield the final product, N-methyl-2-(2-hydroxyethyl)pyrrolidine (1-Methyl-2-
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pyrrolidineethanol), as a colorless liquid. The expected yield is approximately 3.5 g.[3]

Logical Workflow for the Synthesis of 1-Methyl-2-pyrrolidineethanol:

Synthesis Workflow of 1-Methyl-2-pyrrolidineethanol
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A flowchart illustrating the key steps in the synthesis of 1-Methyl-2-pyrrolidineethanol.

Biological Activity and Signaling Pathways

Current scientific literature does not indicate significant intrinsic biological activity or well-
defined signaling pathways for 1-Methyl-2-pyrrolidineethanol itself. Its primary relevance in a
biological context is as a crucial building block for the synthesis of pharmacologically active
molecules. For instance, its structure forms a core component of Clemastine, an H1 histamine
receptor antagonist. Therefore, its "biological effect" is indirect, enabling the creation of
compounds that do interact with specific biological targets. There is no evidence to suggest that
1-Methyl-2-pyrrolidineethanol directly modulates any signaling pathways in a manner
relevant to drug action.

Safety and Handling

1-Methyl-2-pyrrolidineethanol is classified as harmful if swallowed and causes skin and
serious eye irritation.[4] Appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat, should be worn when handling this chemical. Work should be
conducted in a well-ventilated area or under a fume hood.

Conclusion

1-Methyl-2-pyrrolidineethanol is a valuable chemical intermediate with a well-defined
molecular structure and established physicochemical properties. The synthetic protocol
provided offers a reliable method for its preparation in a laboratory setting. While it does not
exhibit significant direct biological activity, its role as a precursor to important pharmaceuticals
underscores its importance in drug development and organic synthesis. Further research into
novel applications of this compound could be a potential area of exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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